Cas no 156327-07-0 (2-[3-[[3-(2-Hydroxyethoxy)propyl-dimethylsilyl]oxy-dimethylsilyl]propoxy]ethanol)

• Product name: 2-[3-[[3-(2-Hydroxyethoxy)propyl-dimethylsilyl]oxy-dimethylsilyl]propoxy]ethanol
• CAS No: 156327-07-0
• MF: C₁₄H₃₄O₅Si₂
• MW: 338.587767124176
• MDL: MFCD00804488
• CID: 180456

2-[3-[[3-(2-Hydroxyethoxy)propyl-dimethylsilyl]oxy-dimethylsilyl]propoxy]ethanol Chemical and Physical Properties

Names and Identifiers

• Poly[oxy(dimethylsilylene)],a-[[3-(2-hydroxyethoxy)propyl]dimethylsilyl]-w-[[[3-(2-hydroxyethoxy)propyl]dimethylsilyl]oxy]-
• CARBINOL(HYDROXYL)TERMINATED POLYDIMETHYLSILOXANE
• POLY(DIMETHYLSILOXANE), BIS(HYDROXYALKYL) TERMINATED
• Poly[oxy(dimethylsilylene)],a-[[3-(2-hydroxyethoxy)propyl]dimethylsilyl]-w-[[[3-(2-hydroxyetho...
• CARBINOL (HYDROXYL) TERMINATED POLYDIMETHYLSILOXANE, 110-140cs
• CARBINOL (HYDROXYL) TERMINATED POLYDIMETHYLSILOXANE, 30-50cs
• POLYDIMETHYLSILOXANE, HYDROXYETHOXYPROPYL TERMINATED: VISCOSITY 110-140 CST.
• VISCOSITY 30-50 CST.
• PDMS
• CARBINOL (HYDROXYL) TERMINATED POLYDIMETHYLSILOXANE, 30-50 cSt
• CARBINOL (HYDROXYL) TERMINATED POLYDIMETHYLSILOXANE, 110-140 cSt
• CARBINOL (HYDROXYL) TERMINATED POLYDIMETHYLSILOXANE, 300-350 cSt
• Polydimethylsiloxane, hydroxyl terminated, viscosity 30-50 cSt.
• Poly(diMethylsiloxane), bis(hydroxyalkyl) terMinated average Mn ~5,600
• Polydimethylsiloxane, hydroxyl) terminated, viscosity 110-140 cSt.
• Polydimethylsiloxane, hydroxyl terminated
• Polydimethylsiloxane, carbinol terminated
• Poly(dimethylsiloxane), hydroxyl terminated
• 2,2'-[Oxybis(dimethylsilanediyltrimethyleneoxy)]bisethanol
• 1,3-BIS-(3-(2-HYDROXYETHOXY)PROPYL)TETRAMETHYLDISILOXANE
• 2,2'-(((1,1,3,3-Tetramethyldisiloxane-1,3-diyl)bis(propane-3,1-diyl))bis(oxy))diethanol
• 2-[3-[[3-(2-Hydroxyethoxy)propyl-dimethylsilyl]oxy-dimethylsilyl]propoxy]ethanol

• MDL： MFCD00804488
• Inchi： 1S/C14H34O5Si2/c1-20(2,13-5-9-17-11-7-15)19-21(3,4)14-6-10-18-12-8-16/h15-16H,5-14H2,1-4H3
• InChI Key： BGHSBLYBOOUZFE-UHFFFAOYSA-N
• SMILES： [Si](C([H])([H])[H])(C([H])([H])[H])(C([H])([H])C([H])([H])C([H])([H])OC([H])([H])C([H])([H])O[H])O[Si](C([H])([H])[H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])OC([H])([H])C([H])([H])O[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 14
• Complexity: 226
• Topological Polar Surface Area: 68.2

Experimental Properties

• Color/Form: liquid
• Density: 0.98 g/mL at 25 °C(lit.)
• Melting Point: <-60°C
• Boiling Point: >205°C
• Flash Point: >230 °F
• Refractive Index: n20/D 1.409(lit.)
• Solubility: Not determined

2-[3-[[3-(2-Hydroxyethoxy)propyl-dimethylsilyl]oxy-dimethylsilyl]propoxy]ethanol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• TSCA：No

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on 2-[3-[[3-(2-Hydroxyethoxy)propyl-dimethylsilyl]oxy-dimethylsilyl]propoxy]ethanol

Comprehensive Overview of 2-[3-[[3-(2-Hydroxyethoxy)propyl-dimethylsilyl]oxy-dimethylsilyl]propoxy]ethanol (CAS No. 156327-07-0)

2-[3-[[3-(2-Hydroxyethoxy)propyl-dimethylsilyl]oxy-dimethylsilyl]propoxy]ethanol (CAS No. 156327-07-0) is a specialized organosilicon compound widely utilized in advanced material science and industrial applications. Its unique molecular structure, featuring hydroxyethoxy and dimethylsilyl functional groups, enables exceptional versatility in formulations requiring hydrophilicity, thermal stability, and surface modification. This compound has garnered significant attention in recent years due to its compatibility with silicone-based polymers, cosmetic formulations, and biocompatible coatings, aligning with the growing demand for sustainable and high-performance materials.

The chemical's dual-functional silyl ether architecture makes it particularly valuable in crosslinking applications and hybrid material synthesis. Researchers frequently explore its role in creating self-healing coatings and anti-fog films, addressing contemporary challenges in automotive and optical industries. With increasing searches for "eco-friendly silicone alternatives" and "high-efficiency surfactants," 156327-07-0 has emerged as a candidate for reducing environmental impact while maintaining performance benchmarks. Its low volatility and hydrolytic stability further enhance its suitability for long-lasting formulations.

In the cosmetics sector, 2-[3-[[3-(2-Hydroxyethoxy)propyl-dimethylsilyl]oxy-dimethylsilyl]propoxy]ethanol is often incorporated into hair conditioning agents and skin-friendly emulsifiers. The compound's ability to improve spreadability and moisture retention aligns with consumer trends favoring "multifunctional skincare ingredients." Analytical studies highlight its synergistic effects with natural oils and vitamin derivatives, making it relevant to clean beauty formulations—a topic generating over 200% YoY search growth according to industry data.

From a technical perspective, the compound's Si-O-C linkages provide remarkable resistance to UV degradation and oxidative stress, answering frequent queries about "UV-stable silicone chemistry." Manufacturers leverage these properties in LED encapsulation materials and photovoltaic cell coatings, where durability under extreme conditions is paramount. Recent patent filings indicate innovative uses in flexible electronics, particularly for wearable sensor matrices that require both conductivity and stretchability.

Quality control protocols for CAS No. 156327-07-0 emphasize rigorous testing for residual catalyst content and molecular weight distribution, reflecting industry concerns about "batch-to-batch consistency" in specialty chemicals. Advanced characterization techniques like 29Si NMR and FTIR spectroscopy are essential for verifying the compound's structural integrity, a subject of numerous technical forum discussions. The material's regulatory compliance status (REACH, FDA indirect food contact) further supports its adoption across global markets.

Future research directions for this compound focus on optimizing its biodegradation profile and exploring catalytic synthesis routes to reduce energy consumption—topics frequently raised in green chemistry symposia. As industries prioritize "circular economy principles," modifications of the hydroxyethoxy-propyl side chain may unlock new possibilities in recyclable polymer systems. The compound's evolving applications demonstrate how specialized siloxane chemistry continues to meet emerging technological demands while addressing environmental considerations.